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Compound of Interest

Benzenamine, 2-(2,2-
Compound Name:

dimethoxyethoxy)-
CAS No.: 55879-75-9
Cat. No.: B12956752

Get Quote

\ J

CAS Number: 27693-73-6 (Generic Aniline Derivative Classification applies where specific data
is absent) Synonyms: 2-(2,2-Dimethoxyethoxy)aniline; 2-Aminophenyl-2,2-dimethoxyethyl ether

Executive Safety Summary

Audience: Chemical Hygiene Officers, Senior Researchers, and Process Chemists.

Handling Benzenamine, 2-(2,2-dimethoxyethoxy)- requires a safety posture that goes
beyond standard "lab safety." As a Senior Application Scientist, | must emphasize that this
molecule combines the toxicity of an aniline (aromatic amine) with the lipophilicity of a glycol
ether side chain.

The Core Risk:

* Methemoglobinemia: Like most anilines, this compound can oxidize hemoglobin (
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) to methemoglobin (

), impairing oxygen transport.

o Enhanced Absorption: The 2,2-dimethoxyethoxy tail increases the molecule's solubility in

lipids, potentially accelerating skin absorption rates compared to unsubstituted aniline.

e Sensitization: High potential for skin sensitization and allergic dermatitis.

Operational Mandate: Treat this substance as a high-permeation risk poison. Standard nitrile

exam gloves are insufficient for prolonged contact.

H | Identification & Risk 2

Hazard Class
(GHS)

Signal

Mechanism of
H-Statement .
Action

Acute Tox.[1][2]
(Oral/Dermal/Inhal)

DANGER

Metabolic activation
H301/H311/H331 (N-hydroxylation)

leads to blood toxicity.

Skin Sensitization

WARNING

Haptenization of skin

proteins leads to T-cell
H317 _ _

mediated immune

response.

Eye Damage

DANGER

Basic amine group

causes corrosive
H318 o

injury to corneal

tissue.

STOT - RE

WARNING

Chronic exposure

damages liver,
H373 kidneys, and spleen

(erythrocyte

destruction).

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://enamine.enamine.net/pub/msds?code=EN300-12733369&&senderid=0&&lang=en
https://ergonarmor.com/storage/2727/2023-06-23%20SDS%20US%20-%20PENNCHEM%E2%84%A2%2097%20MEMBRANE%20PART%20B.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12956752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Scientist's Note: Do not rely solely on the lack of specific LD50 data for this CAS number. In
drug development, we apply the "Precautionary Principle"—assuming the toxicity profile of the

parent pharmacophore (Aniline/Phenetidine) applies until proven otherwise.

PPE Matrix: The Defense System

This matrix is designed to prevent "breakthrough"—the molecular permeation of the chemical

through protective barriers.

A. Hand Protection (Critical Control Point)

Standard Protocol: Double-Gloving is mandatory.
 Inner Layer: Disposable Nitrile (4 mil) — Inspection layer.

o Outer Layer:Laminate (Silver Shield/4H) or High-Grade Viton.
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Glove Material

Breakthrough Time

Recommendation

Causality

Laminate (Silver
Shield)

> 480 mi

n Primary Choice

Multi-layer film is
impermeable to small
aromatic amines and

ethers.

Viton / Butyl > 240 mi

Excellent resistance to

aromatics; better

n Secondary Choice

dexterity than

laminate.

Standard Nitrile (4 mil) < 15 min

Splash Only

Aromatic amines
permeate nitrile
rapidly. Use only as

an inner liner.

Latex

Immediate

DO NOT USE

Zero protection
against organic bases;

high permeation rate.

: I on[ 2N RNANEENZIA]

Component

Specification

Rationale

Primary Engineering Control

Chemical Fume Hood

Face velocity: 80—100 fpm.
Sash height: <18 inches.

Respirator (Backup)

Full-Face w/ P100 + OV
Cartridge

Only if hood use is impossible.
Half-mask is insufficient due to

eye absorption risk.

Eye Protection

Chemical Splash Goggles

Safety glasses are inadequate.
Vapors and splashes can

bypass side shields.

Body Covering

Tyvek® Lab Coat + Apron

Cotton absorbs anilines,
holding them against the skin.
Use impervious sleeves if

reaching into reactors.
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PPE Selection Logic (Visualization)

This decision tree illustrates the thought process for selecting PPE based on the state of the
reagent (Solid vs. Liquid/Solution).

Assess Reagent State

Liquid / Oil / Solution Solid / Powder

High Permeation Risk Particulate Risk
(Splash & Vapor) (Dust Inhalation)

GLOVES: RESPIRATORY: GLOVES: RESPIRATORY:
Inner: Nitrile Fume Hood REQUIRED Double Nitrile (min 8 mil total) Fume Hood or
Outer: Silver Shield/Viton (Sash < 18") Powder Weighing Station

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state. Note that liquids pose a significantly
higher permeation risk.

Operational Protocols
Protocol A: Weighing & Transfer (Solid/Oil)

o Preparation: Place a disposable absorbent mat (pig mat) in the fume hood.
 Static Control: If solid, use an anti-static gun. Anilines can be sticky/waxy.
e Transfer:

o If Liquid: Use a glass syringe with a Luer-lock needle. Avoid plastic pipettes (polystyrene)
which may be dissolved by the ether tail or retain the compound.
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o If Solid: Use a disposable spatula. Do not reuse spatulas even after washing.

o Decontamination: Immediately wipe the balance and tools with a 10% acetic acid solution
followed by water. The acid helps solubilize the amine for removal (forming the salt).

Protocol B: Emergency Spill Response

o Evacuate: If spill is outside the hood (> 5 mL), evacuate the lab.
¢ Isolate: Close doors to prevent vapor spread.

o PPE Upgrade: Re-enter only with SCBA or Full-Face Respirator (OV/P100) and Silver Shield
gloves.

o Neutralization: Absorb with sand or vermiculite. Do NOT use bleach (sodium hypochlorite) on
aniline spills; it can form chloroamines or nitro-compounds which are more toxic/explosive.

Emergency Medical Workflow (Signaling Pathway)

In the event of exposure, time is tissue. The following logic flow dictates the immediate
biological response required.

Skin: Wash 15 mins
(Soap + Water)

Exposure Event immediate Acton |~ Medical Intervention Check Methemoglobin | __ Positive Indication M;fyj‘g::'gme
: L L : ! >
(Skin/Eye/Inhalation) 05 ] (Hospital) (Blood Gas Analysis) (If MetHb > 20-30%)

Eye: Flush 15 mins
(Isotonic Saline)

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing the risk of Methemoglobinemia and the
specific antidote (Methylene Blue).

Waste Disposal & Incompatibility

e Segregation: Store waste in a container labeled "Toxic - Basic Organic."

 Incompatibility (Critical):
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o Acids: Will form salts (exothermic).

o Oxidizers: (Peroxides, Nitric Acid). Reaction with anilines can be explosive or generate
azides/nitro compounds.

o Aldehydes: Will react to form imines (Schiff bases).

o Container: Glass or High-Density Polyethylene (HDPE). Avoid PVC.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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